Cas no 38803-66-6 (Ethanol,2-[(4,5-dihydro-1H-imidazol-2-yl)thio]-, hydrochloride (1:1))

• Product Name: Ethanol,2-[(4,5-dihydro-1H-imidazol-2-yl)thio]-, hydrochloride (1:1)
• CAS No: 38803-66-6
• MF: C₅H₁₁ClN₂OS
• MW: 182.671638727188
• CID: 320643
• PubChem ID: 54610131
• Update Time: 2025-04-19

Ethanol,2-[(4,5-dihydro-1H-imidazol-2-yl)thio]-, hydrochloride (1:1) Chemical and Physical Properties

Names and Identifiers

• Ethanol,2-[(4,5-dihydro-1H-imidazol-2-yl)thio]-, hydrochloride (1:1)
• 2-(4,5-dihydro-1H-imidazol-2-ylsulfanyl)ethanol,hydrochloride
• NSC109390
• NSC-109390
• [2-[(4,5-Dihydro-1H-imidazol-2-yl)sulfanyl]ethan-1-ol, hydrogen chloride (1:1)
• 38803-66-6
• DTXSID00715107

• Inchi： 1S/C5H10N2OS.ClH/c8-3-4-9-5-6-1-2-7-5;/h8H,1-4H2,(H,6,7);1H
• InChI Key： WBPDNXXJQWZSCD-UHFFFAOYSA-N
• SMILES： Cl.S(CCO)C1=NCCN1

Computed Properties

• Exact Mass: 146.0515
• Monoisotopic Mass: 182.028
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 3
• Complexity: 116
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 69.9A^2

Experimental Properties

• Density: 1.38
• Boiling Point: 280.5°Cat760mmHg
• Flash Point: 123.4°C
• Refractive Index: 1.635
• PSA: 44.62
• LogP: 0.23750